1-{[4-(4-fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}-2-naphthol

• IUPAC Name: 1-[[4-(4-fluorophenyl)-3,6-dihydro-2H-pyridin-1-yl]methyl]naphthalen-2-ol
• InChI: InChI=1S/C22H20FNO/c23-19-8-5-16(6-9-19)17-11-13-24(14-12-17)15-21-20-4-2-1-3-18(20)7-10-22(21)25/h1-11,25H,12-15H2
• InChI Key: ANAOTOZSYVLZNW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CC=C(C=C2)F)CC3=C(C=CC4=CC=CC=C43)O
• Molecular Formula: C22H20FNO
• Molecular Weight: 333.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to 1-{[4-(4-Fluorophenyl)-3,6-dihydro-1(2H)-pyridinyl]methyl}-2-naphthol often involves multi-component reactions that allow for the efficient formation of complex structures. For instance, Anary‐Abbasinejad, Akhavan, and Hassanabadi (2009) describe a three-component reaction involving 2-naphthol, aromatic aldehydes, and 2-aminopyrimidine, catalyzed by p-toluenesulfonic acid, to synthesize 1-[aryl-(pyrimidin-2-ylamino)-methyl]-naphthalen-2-ol derivatives in excellent yields (Anary‐Abbasinejad, Akhavan, & Hassanabadi, 2009).

Molecular Structure Analysis

The molecular structure of compounds similar to this compound is characterized by their complex aromatic systems and substituents, which can significantly impact their chemical properties and reactivity. Studies like those conducted by Yathirajan, Narayana, Sunil, Sarojini, and Bolte (2007) on Schiff bases related to this compound highlight the planarity of the molecules and the presence of hydrogen bonding in their crystal structures, which could be relevant for understanding the structural aspects of this compound (Yathirajan et al., 2007).

Chemical Reactions and Properties

The chemical reactions involving compounds like this compound often involve nucleophilic substitutions and condensation reactions, given their rich aromatic and heteroaromatic structure. For example, Mokhtary and Torabi (2017) demonstrate the use of nano magnetite as a catalyst for the three-component condensation of aldehydes, 2-naphthol, and piperidine or acetamide, leading to the formation of naphthalene derivatives, which could provide insights into the reactivity of the compound (Mokhtary & Torabi, 2017).